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Compound of Interest

Compound Name:

(4-((Furan-2-

ylmethoxy)methyl)phenyl)boronic

acid

Cat. No.: B572919 Get Quote

An In-depth Technical Guide on the Safety of (4-((Furan-2-ylmethoxy)methyl)phenyl)boronic
acid

Disclaimer: No specific Safety Data Sheet (SDS) for (4-((Furan-2-
ylmethoxy)methyl)phenyl)boronic acid (CAS No. 1256358-66-3) was publicly available at

the time of this writing. The following information is synthesized from the safety data of

structurally related compounds, including various phenylboronic acids and furan derivatives.

This guide is intended for informational purposes for researchers, scientists, and drug

development professionals and should be supplemented with in-house risk assessments and,

where possible, experimental data.

Chemical Identification and Physical Properties
(4-((Furan-2-ylmethoxy)methyl)phenyl)boronic acid is an organic compound containing a

phenylboronic acid moiety and a furan ring. Boronic acids are widely used in organic synthesis,

particularly in Suzuki-Miyaura cross-coupling reactions. The furan group is a common

heterocyclic compound present in many natural and synthetic bioactive molecules.

Table 1: Physical and Chemical Properties
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Property Value Source

Chemical Name

(4-((Furan-2-

ylmethoxy)methyl)phenyl)boro

nic acid

-

CAS Number 1256358-66-3 [1][2]

Molecular Formula C12H13BO4 [2]

Molecular Weight 232.04 g/mol [2]

Appearance Likely a white to off-white solid
Analogy to similar boronic

acids

Melting Point

Not available. Related

compounds like 4-

methoxyphenylboronic acid

melt at 204-206 °C.

[3]

Solubility

Not available. Phenylboronic

acids generally have limited

solubility in water and are

soluble in many organic

solvents.

General chemical knowledge

Hazard Identification and Classification
Based on the hazard classifications of similar boronic acid derivatives, (4-((Furan-2-
ylmethoxy)methyl)phenyl)boronic acid is anticipated to present the following hazards.

Table 2: Synthesized Hazard Identification
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Hazard Class GHS Hazard Statements (Anticipated)

Acute Toxicity, Oral H302: Harmful if swallowed.

Skin Corrosion/Irritation H315: Causes skin irritation.

Serious Eye Damage/Irritation H319: Causes serious eye irritation.

Specific Target Organ Toxicity (Single Exposure) H335: May cause respiratory irritation.

Reproductive Toxicity
H360FD: May damage fertility. May damage the

unborn child (based on boric acid).[4][5][6]

Table 3: Synthesized Precautionary Statements
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Category
GHS Precautionary Statements
(Anticipated)

Prevention

P202: Do not handle until all safety precautions

have been read and understood.[4][6] P261:

Avoid breathing

dust/fume/gas/mist/vapors/spray.[4][7] P264:

Wash skin thoroughly after handling. P270: Do

not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective

clothing/eye protection/face protection.[4][5][6]

[7][8]

Response

P301 + P312: IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell. P302 +

P352: IF ON SKIN: Wash with plenty of soap

and water.[7] P304 + P340: IF INHALED:

Remove person to fresh air and keep

comfortable for breathing.[4] P305 + P351 +

P338: IF IN EYES: Rinse cautiously with water

for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[7]

P308 + P313: IF exposed or concerned: Get

medical advice/attention.[5][6]

Storage P405: Store locked up.[4][6][8]

Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.[4]

Emergency Procedures
Table 4: First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[7] If

symptoms persist, seek medical attention.

Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothing

and shoes.[7] If skin irritation persists, call a

physician.[9]

Eye Contact

Rinse cautiously with water for several minutes.

[7] Remove contact lenses, if present and easy

to do. Continue rinsing.[7] Get medical attention.

Ingestion

Clean mouth with water and drink afterwards

plenty of water.[9] Do NOT induce vomiting. Call

a POISON CENTER or doctor/physician if you

feel unwell.

Table 5: Fire-Fighting Measures

Aspect Recommendation

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards

Thermal decomposition can lead to the release

of irritating gases and vapors, including carbon

oxides and boron oxides.

Protective Equipment

As in any fire, wear a self-contained breathing

apparatus pressure-demand, MSHA/NIOSH

(approved or equivalent), and full protective

gear.

Table 6: Accidental Release Measures
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Aspect Recommendation

Personal Precautions

Use personal protective equipment as required.

[9] Ensure adequate ventilation. Avoid dust

formation. Do not get in eyes, on skin, or on

clothing.[9]

Environmental Precautions
Should not be released into the environment.[9]

Do not let product enter drains.

Methods for Cleaning Up
Sweep up and shovel into suitable containers

for disposal.[9] Avoid generating dust.

Handling, Storage, and Personal Protection
Table 7: Handling and Storage

Aspect Recommendation

Safe Handling

Wear personal protective equipment/face

protection.[9] Use only in a well-ventilated area.

Avoid contact with skin, eyes, and clothing.

Avoid ingestion and inhalation.[9] Avoid dust

formation.

Storage

Keep the container tightly closed in a dry and

well-ventilated place.[9] Some boronic acids are

air or light-sensitive; storage under an inert

atmosphere may be required.[9] Store locked

up.[6]

Incompatible Materials
Strong oxidizing agents, strong acids, strong

bases.[9]

Table 8: Exposure Controls and Personal Protection
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Control Recommendation

Engineering Controls

Ensure that eyewash stations and safety

showers are close to the workstation location.[9]

Use in a chemical fume hood.

Eye/Face Protection
Wear safety glasses with side-shields or

goggles (conforming to EN166).

Skin Protection

Wear protective gloves (e.g., nitrile rubber).

Wear appropriate protective clothing to prevent

skin exposure.

Respiratory Protection
If dust is generated, use a NIOSH/MSHA-

approved respirator.

Hygiene Measures

Handle in accordance with good industrial

hygiene and safety practice. Wash hands before

breaks and at the end of the workday.

Experimental Protocols
Given the anticipated skin and eye irritation hazards, standardized tests are necessary to

definitively determine the safety profile of this compound. Below is a generalized protocol for an

in vitro skin irritation test based on the OECD Test Guideline 439.

Experimental Protocol: In Vitro Skin Irritation - Reconstructed Human Epidermis (RhE) Test

1. Principle: This test method is based on a reconstructed human epidermis (RhE) model,

which mimics the upper layers of human skin.[10] A chemical's potential to cause skin irritation

is assessed by its ability to reduce the viability of the RhE tissue.[11] Cell viability is measured

by the enzymatic conversion of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) to a blue formazan salt, which is quantified spectrophotometrically.[11]

2. Materials:

Commercially available Reconstructed Human Epidermis (RhE) tissue models.

Assay medium (provided by the RhE model manufacturer).
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Test chemical: (4-((Furan-2-ylmethoxy)methyl)phenyl)boronic acid.

Negative Control: Phosphate-buffered saline (PBS) or sterile water.

Positive Control: 5% aqueous solution of Sodium Dodecyl Sulfate (SDS).

MTT solution (1 mg/mL in assay medium).

Isopropanol or other formazan extraction solvent.

96-well plate and plate reader (570 nm).

3. Methodology:

Tissue Preparation: Upon receipt, place the RhE tissue inserts into 6- or 24-well plates

containing pre-warmed assay medium. Equilibrate the tissues in a humidified incubator

(37°C, 5% CO2) for at least 1 hour.

Application of Test Chemical:

For solid chemicals, apply 25 mg directly onto the surface of the epidermis in triplicate.

Moisten with 30 µL of sterile water to ensure good contact.

Apply the negative and positive controls to separate triplicate tissues.

Exposure: Incubate the treated tissues for 60 minutes at 37°C, 5% CO2.

Rinsing: After the exposure period, thoroughly rinse the tissues with PBS to remove all

residual test chemical.

Post-Incubation: Transfer the rinsed tissues to new wells with fresh, pre-warmed assay

medium and incubate for 42 hours.

MTT Assay:

After the 42-hour post-incubation, transfer the tissues to a new plate containing MTT

solution.
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Incubate for 3 hours at 37°C, 5% CO2. During this time, viable cells will convert the yellow

MTT to a blue formazan precipitate.

Formazan Extraction:

Carefully remove the tissues from the MTT solution and place them in tubes or a 96-well

plate.

Add isopropanol to each tissue to extract the formazan.

Shake for at least 2 hours at room temperature, protected from light, to ensure complete

extraction.

Quantification: Transfer the colored extract to a 96-well plate and measure the optical density

(OD) at 570 nm.

4. Data Analysis and Interpretation:

Calculate the percentage viability for each tissue by comparing its OD to the mean OD of the

negative control tissues (% Viability = [OD_test / OD_negative_control] x 100).

Classification:

If the mean tissue viability is ≤ 50%, the chemical is classified as an irritant (UN GHS

Category 2).[11]

If the mean tissue viability is > 50%, the chemical is classified as a non-irritant.[11]

Visualizations
The following diagrams illustrate key logical workflows relevant to the safety assessment of a

chemical compound.
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Phase 1: Information Gathering

Phase 2: Hazard Identification

Phase 3: Risk Assessment & Control
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Caption: Chemical Safety Assessment Workflow.
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Caption: Standard Sections of a Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b572919?utm_src=pdf-body-img
https://www.benchchem.com/product/b572919?utm_src=pdf-custom-synthesis
http://www.klamar-cn.com/Productshow-153170.html
http://www.klamar-cn.com/Productshow-153170.html
http://sinfoobiotech.com/product/990266
http://sinfoobiotech.com/product/990266
https://www.sigmaaldrich.com/TW/zh/product/aldrich/417599
https://www.chemos.de/import/data/msds/GB_en/10043-35-3-A0009802-GB-en.pdf
https://www.carlroth.com/medias/SDB-P010-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzIzNjV8YXBwbGljYXRpb24vcGRmfGFEUTBMMmhoWkM4NU1UYzJORGMwT0RRMU1qRTBMMU5FUWw5UU1ERXdYMGxGWDBWT0xuQmtaZ3w0MzdlMGZmZDZlMGExZGRhNWM0ODJlOWY4Y2RlNWUyZDFlN2RiODllNzVjMzI1NWYxOWE0YTAzMThmM2NlYmE0
https://www.carlroth.com/medias/SDB-P010-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDY0MjZ8YXBwbGljYXRpb24vcGRmfGFEQmhMMmcxWWk4NU1UYzJORGMxTVRjeU9EazBMMU5FUWw5UU1ERXdYMEZWWDBWT0xuQmtaZ3xiYTVkY2IxZWJmNzZhOGQ1NTY1MTVmYTVlNGQ5MGRjMTQ5MzEzN2ExOTA2MjMxNGU4MGFlMjdmNTc4N2UwZmI1
https://www.fishersci.co.uk/store/msds?partNumber=10370474&countryCode=GB&language=en
https://www.rcilabscan.com/wp-content/uploads/2019/11/Boric-Acid-E-010521.pdf
https://www.fishersci.com/store/msds?partNumber=AC130360100&productDescription=PHENYLBORIC+ACID+10GR&vendorId=VN00032119&countryCode=US&language=en
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://www.benchchem.com/product/b572919#4-furan-2-ylmethoxy-methyl-phenyl-boronic-acid-safety-data-sheet
https://www.benchchem.com/product/b572919#4-furan-2-ylmethoxy-methyl-phenyl-boronic-acid-safety-data-sheet
https://www.benchchem.com/product/b572919#4-furan-2-ylmethoxy-methyl-phenyl-boronic-acid-safety-data-sheet
https://www.benchchem.com/product/b572919#4-furan-2-ylmethoxy-methyl-phenyl-boronic-acid-safety-data-sheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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